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Compound Focus: S-(1,2-Dicarboxyethyl)glutathione

CAS No.: 1115-52-2

Cat. No.: S1503356

Documented Contexts of DCE-GS Detection

The compound has been identified and measured in several experimental contexts, which can inform the

development of a validation protocol.

Key Analytical

Context /| Study Model . Relevance to Method Development
Technique

Rat Tissues (Liver, Lens, HPLC Confirms DCE-GS can be separated and

Heart) [1] guantified in a biological matrix.

FH-deficient Cells (Renal LC-MS, LC- Establishes advanced techniques for definitive

Cancer Model) [2] [3] MS/MS, NMR structural identification and quantification.

Human Neutrophils [4] Not specified Indicates biological activity in human cells,

supporting the need for validated assays.

A Framework for Your Validation Guide
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Since a direct template is unavailable, you can build a robust comparison guide by structuring it around core
analytical principles. The following workflow outlines the key stages and parameters you would need to

address.

Gtan: Method Validation for DCE-GS]

:

1. Define Method Objective
* Quantitative analysis in biological samples

'

[2. Select Analytical Technique]

* HPLC or LC-MS/MS

Y

(Specificity Accuracy | Precision | LOD & LOQ Linearity&Range)

Y

4. Document Experimental Protocol
» Sample prep, column, mobile phase, etc.

'

5. Compare with Alternatives
» Compare sensitivity, throughput, cost vs. other methods

i

(End: Publish Validation Guida
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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